Cas no 1781113-39-0 (3-bromo-1-methyl-5-(trifluoromethyl)pyrazole)

• Product Name: 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole
• CAS No: 1781113-39-0
• MF: C₅H₄BrF₃N₂
• MW: 228.9979
• CID: 5051565
• PubChem ID: 105486135
• Update Time: 2026-02-28

3-bromo-1-methyl-5-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole
• SCHEMBL25421838
• AT33511
• starbld0049772
• 1781113-39-0
• EN300-1425546

• Inchi： 1S/C5H4BrF3N2/c1-11-3(5(7,8)9)2-4(6)10-11/h2H,1H3
• InChI Key： NMLUNESDTDDGSB-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(F)(F)F)N(C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 227.95100 g/mol
• Monoisotopic Mass: 227.95100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8
• Molecular Weight: 229.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole

Introduction to 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole (CAS No. 1781113-39-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-bromo-1-methyl-5-(trifluoromethyl)pyrazole, identified by the chemical identifier CAS No. 1781113-39-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a bromine substituent at the 3-position and a trifluoromethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular research.

The bromo and trifluoromethyl functional groups in 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole play critical roles in modulating its reactivity and biological efficacy. The bromine atom, being electron-withdrawing, can influence the electronic distribution within the molecule, enhancing its interaction with biological targets. On the other hand, the trifluoromethyl group is known to increase metabolic stability and binding affinity, which are crucial factors in the design of small-molecule drugs. These features make 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole has been employed in virtual screening campaigns to identify potential inhibitors of various disease-related enzymes and receptors. Studies have demonstrated its efficacy as a scaffold for developing kinase inhibitors, which are pivotal in targeted cancer therapies. The compound’s ability to modulate enzyme activity has been attributed to its ability to interact with key residues in the active site, thereby disrupting normal catalytic cycles.

In addition to its role as a kinase inhibitor, 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole has shown promise in other therapeutic areas. For instance, research has indicated that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This effect is particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound’s interaction with inflammatory pathways has been investigated using both in vitro and in vivo models, providing insights into its potential as a therapeutic agent.

The synthesis of 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole involves multi-step organic reactions that highlight the compound’s synthetic versatility. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the incorporation of the trifluoromethyl group can be accomplished via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies not only showcase the compound’s structural adaptability but also provide valuable insights into developing related derivatives with tailored biological activities.

Recent studies have also explored the pharmacokinetic properties of 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole, focusing on its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics are essential for evaluating its potential as a lead compound in drug development programs. Furthermore, toxicological assessments have revealed that 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole demonstrates low acute toxicity, indicating its safety for further preclinical investigation.

The growing interest in 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole has led to several collaborative research initiatives between academic institutions and pharmaceutical companies. These collaborations aim to accelerate the discovery of novel therapeutic agents by leveraging cutting-edge technologies such as fragment-based drug design and structure-based drug optimization. By integrating computational modeling with experimental validation, researchers are able to rapidly screen large libraries of compounds like 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole, identifying those with high binding affinity and selectivity for target proteins.

The future prospects of 3-bromo-1-methyl-5-(trifluoromethyl)pyrazole are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential use as an antiviral agent has shown encouraging results, particularly against RNA viruses that pose significant public health challenges. Additionally, studies are underway to investigate its role in neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease, where modulation of inflammatory pathways could provide therapeutic benefits.

In conclusion,3-bromo-1-methyl-5-(trifluoromethyl)pyrazole (CAS No. 1781113-39-0) represents a compelling scaffold for drug discovery due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including oncology, inflammation management,and antiviral treatments, making it a subject of intense scientific investigation. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play a significant role in shaping future pharmaceutical developments.